83-13-6

Diethyl phenylmalonate

In Stock

• CAS RN:
• 83-13-6

• Formula:
• C13H16O4

• InChI:
• InChI=1S/C13H16O4/c1-3-16-12(14)11(13(15)17-4-2)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3

• InChIKey:
• FGYDHYCFHBSNPE-UHFFFAOYSA-N

• Diethyl phenylmalonate was partially hydrolysed to the corresponding chiral monoester by various immobilized preparations of lipase from Thermomyces lanuginosa.
  
  

1-(Diphenylmethyl)-4-phenyl-1,2-diazetidin-3-one

• CAS RN:
• 21083-13-6

• Formula:
• C21H18N2O

• InChI:
• InChI=1S/C21H18N2O/c24-21-20(18-14-8-3-9-15-18)23(22-21)19(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-15,19-20H,(H,22,24)

• InChIKey:
• WWUKXOICNQTYQZ-UHFFFAOYSA-N

• 1-(Diphenylmethyl)-4-phenyl-1,2-diazetidin-3-one is a useful research compound. Its molecular formula is C21H18N2O and its molecular weight is 314.4 g/mol. The purity is usually 95%.

4-Methoxy-2-methylbenzonitrile

In Stock

• CAS RN:
• 21883-13-6

• Formula:
• C9H9NO

• InChI:
• InChI=1S/C9H9NO/c1-7-5-9(11-2)4-3-8(7)6-10/h3-5H,1-2H3

• InChIKey:
• PXAQQUKODRZAOZ-UHFFFAOYSA-N

• 4-Methoxy-2-methylbenzonitrile is a useful research compound. Its molecular formula is C9H9NO and its molecular weight is 147.17 g/mol. The purity is usually 95%.

Rifampicin Quinone

In Stock

• CAS RN:
• 13983-13-6

• Formula:
• C₄₃H₅₆N₄O₁₂

• InChI:
• InChI=1S/C43H56N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-51H,15-18H2,1-10H3,(H,45,55)/b12-11+,19-14+,22-13+,44-20+/t21-,23+,24+,25+,29-,34-,35+,39+,43-/m0/s1

• Rifampicin Quinone, also known as Rifampicin Quinone, is a useful research compound. Its molecular formula is C₄₃H₅₆N₄O₁₂ and its molecular weight is 820.92. The purity is usually 95%.

2-[(2-Isobutylsulfanyl-benzothiazol-6-ylimino)-methyl]-phenol

• CAS RN:
• 76383-13-6

• Formula:
• C18H18N2OS2

• InChI:
• InChI=1S/C18H18N2OS2/c1-12(2)11-22-18-20-15-8-7-14(9-17(15)23-18)19-10-13-5-3-4-6-16(13)21/h3-10,12,21H,11H2,1-2H3

• InChIKey:
• JZPGURKWXUBQLP-VXLYETTFSA-N

• BIR1 is a balloon inducing reagent. BIR1 triggers a spontaneous self-organizing program that leads to the formation of a 3-D balloon-shaped structure during hESC differentiation.

N-[[5-[2-[5-(4-methoxyphenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide

In Stock

• CAS RN:
• 393583-13-6

• Formula:
• C30H29N7O5S

• InChI:
• InChI=1S/C30H29N7O5S/c1-19-4-6-21(7-5-19)26-16-25(20-10-14-24(42-3)15-11-20)34-36(26)28(38)18-43-30-33-32-27(35(30)2)17-31-29(39)22-8-12-23(13-9-22)37(40)41/h4-15,26H,16-18H2,1-3H3,(H,31,39)

• InChIKey:
• QNRJAJDPLAEBJM-UHFFFAOYSA-N

• N-[[5-[2-[5-(4-methoxyphenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide is a useful research compound. Its molecular formula is C30H29N7O5S and its molecular weight is 599.67. The purity is usually 95%.

2,4-dichloro-N-[3-cyano-1-(3-ethoxypropyl)-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2,3-d]pyrimidin-2-ylidene]benzamide

• CAS RN:
• 848683-13-6

• Formula:
• C24H19Cl2N5O3

• InChI:
• InChI=1S/C24H19Cl2N5O3/c1-2-34-11-5-10-31-21(29-23(32)17-8-7-16(25)13-19(17)26)15(14-27)12-18-22(31)28-20-6-3-4-9-30(20)24(18)33/h3-4,6-9,12-13H,2,5,10-11H2,1H3

• InChIKey:
• CRFKRXQTJUAXQF-UHFFFAOYSA-N

• 2,4-dichloro-N-[3-cyano-1-(3-ethoxypropyl)-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2,3-d]pyrimidin-2-ylidene]benzamide is a useful research compound. Its molecular formula is C24H19Cl2N5O3 and its molecular weight is 496.3g/mol. The purity is usually 95%.

N-(3-(1-((4-methoxyphenyl)sulfonyl)-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851783-13-6

• Formula:
• C25H27N3O5S2

• InChI:
• InChI=1S/C25H27N3O5S2/c1-4-34(29,30)27-20-10-7-9-19(16-20)24-17-25(23-11-6-5-8-18(23)2)28(26-24)35(31,32)22-14-12-21(33-3)13-15-22/h5-16,25,27H,4,17H2,1-3H3

• InChIKey:
• DHJWDHNTPPHFRR-UHFFFAOYSA-N

• N-(3-(1-((4-methoxyphenyl)sulfonyl)-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C25H27N3O5S2 and its molecular weight is 513.63. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((6-(4-bromophenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893983-13-6

• Formula:
• C20H17BrN4O2S

• InChI:
• InChI=1S/C20H17BrN4O2S/c1-13(26)22-16-3-2-4-17(11-16)23-19(27)12-28-20-10-9-18(24-25-20)14-5-7-15(21)8-6-14/h2-11H,12H2,1H3,(H,22,26)(H,23,27)

• InChIKey:
• ZYSFPSQZCBZSOH-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((6-(4-bromophenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17BrN4O2S and its molecular weight is 457.35. The purity is usually 95%.

2,3-Dimethyl-2'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-13-6

• Formula:
• C21H26N2O

• InChI:
• InChI=1S/C21H26N2O/c1-16-7-6-10-19(17(16)2)21(24)20-9-5-4-8-18(20)15-23-13-11-22(3)12-14-23/h4-10H,11-15H2,1-3H3

• InChIKey:
• TVUPCKZDQACLSB-UHFFFAOYSA-N

• 2,3-Dimethyl-2'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C21H26N2O and its molecular weight is 322.4 g/mol. The purity is usually 95%.

3-(1H-imidazol-1-yl)-2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)pyridine

In Stock

• CAS RN:
• 1823183-13-6

• Formula:
• C11H7F3N6

• InChI:
• InChI=1S/C11H7F3N6/c12-11(13,14)7-3-8(20-2-1-15-6-20)9(16-4-7)10-17-5-18-19-10/h1-6H,(H,17,18,19)

• InChIKey:
• VHLLBHWVAXDBRD-UHFFFAOYSA-N

• 3-(1H-imidazol-1-yl)-2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C11H7F3N6 and its molecular weight is 280.21 g/mol. The purity is usually 95%.

Tert-butyl 4-[(6-bromopyridin-3-yl)oxy]piperidine-1-carboxylate

In Stock

• CAS RN:
• 1823783-13-6

• Formula:
• C15H21BrN2O3

• InChI:
• InChI=1S/C15H21BrN2O3/c1-15(2,3)21-14(19)18-8-6-11(7-9-18)20-12-4-5-13(16)17-10-12/h4-5,10-11H,6-9H2,1-3H3

• InChIKey:
• IUNJCOWNCCNSBH-UHFFFAOYSA-N

• Tert-butyl 4-[(6-bromopyridin-3-yl)oxy]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H21BrN2O3 and its molecular weight is 357.248. The purity is usually 95%.

2-Methoxy-5-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

Usually In Stock

• CAS RN:
• 2167283-13-6

• Formula:
• C9H12N4O2

• InChI:
• InChI=1S/C9H12N4O2/c1-3-4-6-5-7(14)13-8(10-6)11-9(12-13)15-2/h5H,3-4H2,1-2H3,(H,10,11,12)

• InChIKey:
• ZYWIIMQDWRUACC-UHFFFAOYSA-N

• 2-Methoxy-5-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one is a useful research compound. Its molecular formula is C9H12N4O2 and its molecular weight is 208.221. The purity is usually 95%.